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Compound of Interest

Compound Name: 2-Aminophenylacetic acid
CAS No.: 3342-78-7
Cat. No.: B1195769
Get Quote
. J

2-Aminophenylacetic acid, also known as o-aminophenylacetic acid, is an organic compound
featuring a phenylacetic acid core substituted with an amino group at the ortho (position 2) of
the phenyl ring.[1][2] This arrangement of functional groups—a primary aromatic amine and a
carboxylic acid separated by a methylene bridge—confers a unique combination of reactivity
and structural features. It is recognized as a valuable synthetic intermediate, particularly in the
synthesis of pharmaceuticals and other fine chemicals.[1][3] This guide provides a
comprehensive technical overview of its chemical properties, structure, synthesis, reactivity,
and applications for researchers and professionals in drug development.

Section 1: Molecular Structure and Physicochemical
Properties

The identity and utility of 2-Aminophenylacetic acid are fundamentally defined by its
molecular structure and resulting physical and chemical properties.

Molecular Structure
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The structure consists of a benzene ring disubstituted at adjacent positions with an
aminomethyl group (-CH2COOH) and an amino group (-NHz2). The presence of both an acidic
(carboxylic acid) and a basic (amino) group makes it an amino acid, though not one of the
proteinogenic alpha-amino acids.

Caption: 2D structure of 2-Aminophenylacetic acid.

Physicochemical Data

The compound's physical and chemical characteristics are crucial for its handling, storage, and
application in synthesis. It typically appears as a light brown to brown solid and is known to be

sensitive to light.[1][4]

Property Value Source(s)
CAS Number 3342-78-7 [1][5][6]
Molecular Formula CsHoNO:2 [1][4]
Molecular Weight 151.16 g/mol [1112]
Appearance Light brown to brown solid [1]
Melting Point 123-127 °C (lit.) [1114]
Boiling Point 344.4 £ 17.0 °C (Predicted) [1114]
Density 1.268 + 0.06 g/cm? (Predicted) [1][4]
pKa 4.38 + 0.10 (Predicted) [1]
Due to its polar amino and
carboxylic acid groups, it is
. soluble in water.[7] It has
Solubility o o [7]
limited solubility in non-polar
organic solvents.[7] Its
solubility is pH-dependent.[7]
Stability Light Sensitive [4]
KHMNCHDUSFCTGK-
InChiKey [1][2]
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Section 2: Synthesis and Chemical Reactivity

As a synthetic intermediate, understanding the preparation and characteristic reactions of 2-

Aminophenylacetic acid is paramount for its effective use.

Synthesis Protocol: Reduction of 2-Nitrophenylacetic
Acid

A common and reliable method for synthesizing 2-Aminophenylacetic acid is through the

catalytic hydrogenation of 2-Nitrophenylacetic acid. This method is efficient and avoids the use

of harsh, stoichiometric reducing agents.

Experimental Protocol:

Setup: To a suitable hydrogenation vessel, add 2-Nitrophenylacetic acid (1 equivalent) and a
solvent such as methanol or ethanol.

Catalyst Addition: Add a catalytic amount of Palladium on Carbon (Pd/C, typically 5-10
mol%).

Hydrogenation: Seal the vessel and purge with nitrogen gas, followed by hydrogen gas.
Pressurize the vessel with hydrogen (typically 3-4 bar) and stir the mixture vigorously at
room temperature.

Monitoring: Monitor the reaction progress by TLC or HPLC until the starting material is fully
consumed. The reaction is typically complete within a few hours.

Workup: Once the reaction is complete, carefully vent the hydrogen and purge the vessel
with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst,
washing the pad with the reaction solvent.

Isolation: Concentrate the filtrate under reduced pressure to yield the crude 2-
Aminophenylacetic acid.

Purification: If necessary, the product can be purified by recrystallization from a suitable
solvent system, such as water or an ethanol/water mixture, to afford the final product.
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Caption: Workflow for the synthesis of 2-Aminophenylacetic acid.

Chemical Reactivity

The reactivity of 2-Aminophenylacetic acid is dictated by its three main components: the
primary amine, the carboxylic acid, and the aromatic ring.

e Amino Group: The nucleophilic amino group readily participates in reactions typical of
primary aromatic amines. It can be acylated to form amides, alkylated, or undergo
diazotization when treated with nitrous acid, which can then be used for further
transformations (e.g., Sandmeyer reactions).[8]

o Carboxylic Acid Group: This group undergoes standard carboxylic acid reactions. It can be
esterified with alcohols under acidic conditions, converted to an acid chloride using reagents
like thionyl chloride (SOCIz2), or coupled with amines to form amides using standard peptide
coupling reagents.

 Bifunctional Reactivity: The proximate arrangement of the amine and carboxylic acid allows
for intramolecular reactions. For instance, under certain conditions, it can undergo cyclization
reactions. This bifunctionality is key to its role as a scaffold in building more complex
molecules. A prime example is its use as a precursor in the synthesis of Diclofenac, a widely
used non-steroidal anti-inflammatory drug (NSAID).[5]

Section 3: Applications in Drug Development

The structural motifs within 2-Aminophenylacetic acid make it an important building block in
medicinal chemistry and drug development.

Role as a Pharmaceutical Intermediate

The compound serves as a key starting material for multi-step syntheses of active
pharmaceutical ingredients (APIs). Its structure provides a versatile platform for introducing
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various pharmacophores and tuning the physicochemical properties of the target molecule. Its
derivatives have been investigated for a range of biological activities.[7]

Case Study: Synthesis of Diclofenac

The synthesis of Diclofenac is a classic example showcasing the utility of 2-
Aminophenylacetic acid. The process involves an N-arylation reaction, specifically a
nucleophilic aromatic substitution or a transition-metal-catalyzed cross-coupling reaction.

Reactants

—~—

Process
] Product

[2,6-Dich|orobromobenzene

Ullmann Condensation
(Cu Catalyst, Base)

[Z-Aminophenylacetic AcicD/

Click to download full resolution via product page
Caption: Synthetic pathway from 2-Aminophenylacetic acid to Diclofenac.

In a typical Ullmann condensation approach, 2-Aminophenylacetic acid is coupled with a 2,6-
dihalogenated benzene derivative in the presence of a copper catalyst and a base. This
reaction forms the diarylamine core structure of Diclofenac. This application underscores the
industrial importance of 2-Aminophenylacetic acid as a readily available and reactive
precursor for a high-volume pharmaceutical.

Section 4: Safety and Handling

Proper handling and storage are essential when working with 2-Aminophenylacetic acid to
ensure laboratory safety.

o Hazard Identification: The compound is classified as an irritant. According to the Globally
Harmonized System (GHS), it causes skin irritation (H315), serious eye irritation (H319), and
may cause respiratory irritation (H335).[2]
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e Precautionary Measures: Standard laboratory personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat, should be worn.[9] Work should be
conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[10]

o Storage: It should be stored in a tightly closed container in a dry, cool, and well-ventilated
place.[9] Given its light sensitivity, it is best kept in a dark place or an amber container, under
an inert atmosphere.[1][6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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